Cas no 23365-02-8 (2β,3β,4aα-Trihydroxy-1β-methyl-8-methylene-6-oxogibbane-1α,10β-dicarboxylic acid 1,4a-lactone)

• Product Name: 2β,3β,4aα-Trihydroxy-1β-methyl-8-methylene-6-oxogibbane-1α,10β-dicarboxylic acid 1,4a-lactone
• CAS No: 23365-02-8
• MF: C₁₉H₂₂O₇
• MW: 362.373786449432
• CID: 285406
• Update Time: 2024-02-29

2β,3β,4aα-Trihydroxy-1β-methyl-8-methylene-6-oxogibbane-1α,10β-dicarboxylic acid 1,4a-lactone Chemical and Physical Properties

Names and Identifiers

• Gibbane-1,10-dicarboxylicacid, 2,3,4a-trihydroxy-1-methyl-8-methylene-6-oxo-, 1,4a-lactone, (1a,2b,3b,4aa,4bb,10b)- (9CI)
• 2β,3β,4aα-Trihydroxy-1β-methyl-8-methylene-6-oxogibbane-1α,10β-dicarboxylic acid 1,4a-lactone
• 4a,1-(Epoxymethano)-7,9a-methanobenz[a]azulene,gibbane-1,10-dicarboxylic acid deriv.
• 4aa,4bb-Gibbane-1a,10b-dicarboxylic acid, 2b,3b,4a-trihydroxy-1-methyl-8-methylene-6-oxo-,1,4a-lactone (8CI)
• GA26
• Gibberellin A26
• CID 101603110
• Gibbane-1,10-dicarboxylic acid, 2,3,4a-trihydroxy-1-methyl-8-methylene-6-oxo-, 1,4a-lactone, (1α,2β,3β,4aα,4bβ,10β)- (9CI)

• Inchi： 1S/C19H22O7/c1-7-4-18-5-8(7)9(20)3-11(18)19-6-10(21)14(22)17(2,16(25)26-19)13(19)12(18)15(23)24/h8,10-14,21-22H,1,3-6H2,2H3,(H,23,24)/t8-,10+,11-,12-,13-,14+,17+,18+,19-/m1/s1
• InChI Key： MVHJDZCNXNYBEL-RQVJUCPVSA-N
• SMILES： O1C([C@]2(C)[C@H]([C@H](C[C@@]31[C@@H]1CC([C@H]4C(=C)C[C@@]1(C4)[C@@H](C(=O)O)[C@@H]32)=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 789
• Topological Polar Surface Area: 121
• XLogP3: -0.865

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Melting Point: 254-257 °C
• Boiling Point: 643.5±55.0 °C(Predicted)
• pka: 3.98±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids C19-gibberellin 6-carboxylic acids